Cas no 1211523-71-5 (2-(2-bromo-3-pyridyl)acetonitrile)

• Product Name: 2-(2-bromo-3-pyridyl)acetonitrile
• CAS No: 1211523-71-5
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD10000072
• CID: 2197017
• PubChem ID: 53403509
• Update Time: 2024-11-03

2-(2-bromo-3-pyridyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopyridin-3-yl)acetonitrile
• 2-Bromopyridine-3-acetonitrile
• ZELUAAXEWIYSLH-UHFFFAOYSA-N
• 3-Pyridineacetonitrile, 2-bromo-
• (2-Bromopyridin-3-yl)acetonitrile
• 2-(2-Bromo-3-pyridyl)acetonitrile
• FCH1165158
• AK151744
• AX8288308
• SCHEMBL533904
• DA-14346
• 1211523-71-5
• AKOS024259453
• CS-0060299
• MFCD10000072
• C71752
• DS-9629
• EN300-179868
• SY117266
• 2-(2-bromo-3-pyridyl)acetonitrile

• MDL： MFCD10000072
• Inchi： 1S/C7H5BrN2/c8-7-6(3-4-9)2-1-5-10-7/h1-2,5H,3H2
• InChI Key： ZELUAAXEWIYSLH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC#N

Computed Properties

• Exact Mass: 195.96361g/mol
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.5